Ethyl 4-cyanopiperidine-4-carboxylate hydrochloride

• IUPAC Name: ethyl 4-cyanopiperidine-4-carboxylate;hydrochloride
• InChI: InChI=1S/C9H14N2O2.ClH/c1-2-13-8(12)9(7-10)3-5-11-6-4-9;/h11H,2-6H2,1H3;1H
• InChI Key: ZLMPLZLHGNPJTA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1(CCNCC1)C#N.Cl
• Molecular Formula: C9H15ClN2O2
• Molecular Weight: 218.68 g/mol

Description

Ethyl 4-cyanopiperidine-4-carboxylate hydrochloride (ECPPC) is an organic compound that is used in a number of scientific research applications. It is a relatively new compound, and as such, there is still much to be learned about its potential uses and applications.

Scientific Research Applications

1. Synthesis of New Compounds

Ethyl 4-cyanopiperidine-4-carboxylate hydrochloride is involved in the synthesis of various novel compounds. For instance, it is used in the reaction with nucleophilic reagents to produce derivatives like 1,6-diazanaphthalene, pyrano-[2,3-c]pyrazole, and others (Harb, Hesien, Metwally & Elnagdi, 1989).

2. Regioselective Synthesis

It plays a role in efficient and highly regioselective synthesis processes. For example, a study detailed the synthesis of a series of ethyl 1-(2,4-dichlorophenyl)-1H-pyrazole-3-carboxylates using ethyl 4-methoxy-2-oxoalk[cycloalk]-3-enoates (Machado et al., 2011).

3. Access to Pyrrole Derivatives

This chemical is crucial in accessing a new library of pyrrole derivatives, a significant class of organic compounds. The reactions involving ethyl 2-chloroacetoacetate and its isomers with cyanoacetamide, facilitated by triethylamine, exemplify this application (Dawadi & Lugtenburg, 2011).

4. Corrosion Inhibition Studies

In the field of materials science, derivatives of this compound are studied for their corrosion inhibition properties, particularly in relation to mild steel in acidic environments (Alaoui et al., 2018).

Safety and Hazards

The safety information provided indicates that Ethyl 4-cyanopiperidine-4-carboxylate hydrochloride has the following hazard statements: H302-H315-H319-H335. The precautionary statements are P261-P305+P351+P338. The signal word is “Warning” and it is represented by the GHS07 pictogram.

Synthesis routes and methods

Procedure details

To an ice-cold solution of O1-tert-butyl O4-ethyl 4-cyanopiperidine-1,4-dicarboxylate (0.4 g, 1.41 mmol) in 1,4-dioxane (10 mL) was added HCl-dioxane (4 M, 5 mL) solution. The resulting mixture was stirred at rt for 30 minutes. After completion of reaction (by TLC), solvent was evaporated to obtain the product as a solid (0.28 g). MS: 183.27 [M+H]+.